Cas no 2228643-62-5 (tert-butyl N-1-(3-bromo-2,4-dimethylphenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(3-bromo-2,4-dimethylphenyl)-2-oxoethylcarbamate
• CAS No: 2228643-62-5
• MF: C₁₅H₂₀BrNO₃
• MW: 342.228203773499
• CID: 6056592
• PubChem ID: 165690113
• Update Time: 2025-06-14

tert-butyl N-1-(3-bromo-2,4-dimethylphenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3-bromo-2,4-dimethylphenyl)-2-oxoethylcarbamate
• tert-butyl N-[1-(3-bromo-2,4-dimethylphenyl)-2-oxoethyl]carbamate
• EN300-1895083
• 2228643-62-5

• Inchi： 1S/C15H20BrNO3/c1-9-6-7-11(10(2)13(9)16)12(8-18)17-14(19)20-15(3,4)5/h6-8,12H,1-5H3,(H,17,19)
• InChI Key： AWSYVRLCUAHKPB-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)C(C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 341.06266g/mol
• Monoisotopic Mass: 341.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-1-(3-bromo-2,4-dimethylphenyl)-2-oxoethylcarbamate

Research Brief on tert-butyl N-1-(3-bromo-2,4-dimethylphenyl)-2-oxoethylcarbamate (CAS: 2228643-62-5)

In recent years, the compound tert-butyl N-1-(3-bromo-2,4-dimethylphenyl)-2-oxoethylcarbamate (CAS: 2228643-62-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo and dimethylphenyl functional groups, serves as a key intermediate in the synthesis of various bioactive compounds. Its structural features make it a valuable candidate for drug discovery, particularly in the development of targeted therapies for cancer and inflammatory diseases.

The primary objective of recent studies involving this compound has been to explore its potential as a building block for novel drug candidates. Researchers have focused on optimizing its synthetic pathways to enhance yield and purity, which are critical for large-scale pharmaceutical production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

One notable study published in the Journal of Medicinal Chemistry investigated the role of tert-butyl N-1-(3-bromo-2,4-dimethylphenyl)-2-oxoethylcarbamate in the synthesis of kinase inhibitors. The study demonstrated that this compound could be efficiently converted into derivatives with potent inhibitory activity against specific kinases involved in cancer progression. The findings highlight its potential as a versatile scaffold for the development of next-generation kinase inhibitors.

Another area of research has focused on the compound's application in proteolysis-targeting chimeras (PROTACs). PROTACs are a promising class of therapeutics that selectively degrade target proteins, offering a novel approach to drug development. Recent reports indicate that tert-butyl N-1-(3-bromo-2,4-dimethylphenyl)-2-oxoethylcarbamate can be utilized to synthesize linker molecules for PROTACs, thereby expanding its utility in targeted protein degradation strategies.

Despite these advancements, challenges remain in the large-scale production and application of this compound. Issues such as stability under varying pH conditions and solubility in aqueous solutions need to be addressed to fully realize its potential in clinical settings. Ongoing research aims to overcome these hurdles through structural modifications and the development of novel formulation techniques.

In conclusion, tert-butyl N-1-(3-bromo-2,4-dimethylphenyl)-2-oxoethylcarbamate (CAS: 2228643-62-5) represents a promising intermediate in pharmaceutical research, with applications ranging from kinase inhibitor development to PROTAC technology. Continued exploration of its synthetic and functional properties is expected to yield further breakthroughs in drug discovery and therapeutic innovation.